molecular formula C16H22O2 B1356858 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-Naphthalenecarboxylic acid

5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-Naphthalenecarboxylic acid

Cat. No. B1356858
M. Wt: 246.34 g/mol
InChI Key: NDLUWYQGXPZYQN-UHFFFAOYSA-N
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Description

5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-Naphthalenecarboxylic acid is a useful research compound. Its molecular formula is C16H22O2 and its molecular weight is 246.34 g/mol. The purity is usually 95%.
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properties

Product Name

5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-Naphthalenecarboxylic acid

Molecular Formula

C16H22O2

Molecular Weight

246.34 g/mol

IUPAC Name

3,5,5,8,8-pentamethyl-6,7-dihydronaphthalene-2-carboxylic acid

InChI

InChI=1S/C16H22O2/c1-10-8-12-13(9-11(10)14(17)18)16(4,5)7-6-15(12,2)3/h8-9H,6-7H2,1-5H3,(H,17,18)

InChI Key

NDLUWYQGXPZYQN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C(=O)O)C(CCC2(C)C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8.2 g (0.0336 mol) of 2-acetyl-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene, 90 ml of 1.19M (0.107 mol) aqueous sodium hypochlorite and 10 ml of dioxane was stirred at room temperature for 0.5 hours and at 60° C. for 2 hours. A further 70 ml of 1.19M (0.0833 mol) of aqueous sodium hypochlorite was then added to the reaction mixture and the mixture stirred at 70° C. for 1 hours. The reaction mixture was then cooled and treated with aqueous sodium bisulfite solution until the mixture was negative to starch/iodide paper. The mixture was washed with ether and then acidified with H2SO4. The mixture was extracted with three portions of ether and the ether extracts were then combined and washed successively with water and saturated NaCl solution and then dried (MgSO4). The ether solution was then concentrated and the title compound obtained as colorless crystals by recrystallization from cold ether. PMR (CDCl3): δ 1.29 (6H, s), 1.30 (6H, s), 1.69 (4H, s), 2.60 (3H, s), 7.17 (1H, s), 7.26 (1H, s).
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